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Introduction

AZD-9574 is a potent and selective inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1), a key

enzyme in the DNA damage response (DDR) pathway.[1][2][3][4][5][6] By inhibiting PARP1,

AZD-9574 prevents the repair of DNA single-strand breaks, which can lead to the formation of

more lethal double-strand breaks, particularly in cancer cells with deficiencies in other DNA

repair pathways like homologous recombination repair (HRR).[7][8][9] This mechanism of

action, known as synthetic lethality, makes PARP inhibitors a promising therapeutic strategy for

cancers with BRCA1/2 mutations and other HRD backgrounds.[8][9]

A critical characteristic of AZD-9574 is its ability to penetrate the central nervous system (CNS),

making it a potential treatment for primary brain tumors and brain metastases.[2][10][11][12]

The cell permeability of a drug is a crucial factor determining its bioavailability and ability to

reach its intracellular target. AZD-9574 has been specifically designed for improved

permeability and reduced efflux by transporters such as P-glycoprotein (P-gp) and Breast

Cancer Resistance Protein (BCRP).[8][10][13] In vitro permeability assays, such as those using

Caco-2 and MDCK cell lines, are essential for evaluating these properties.[8][13]

These application notes provide a detailed protocol for assessing the cell permeability and

efflux potential of AZD-9574 and its metabolites using the Caco-2 cell permeability assay as a
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Caco-2 Permeability Assay Workflow

1. Seed Caco-2 cells on
Transwell inserts

2. Culture for 21-25 days
to form a monolayer

3. Measure Transepithelial
Electrical Resistance (TEER)

4. Perform bidirectional
transport experiment (A-B and B-A)

5. Collect samples from
donor and receiver compartments

6. Quantify compound concentration
using LC-MS/MS

7. Calculate Papp and
Efflux Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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